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Compound of Interest

Compound Name: 4-Methylhistamine dihydrochloride

Cat. No.: B15613589

Technical Support Center: 4-Methylhistamine
Dihydrochloride

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility and stability of 4-Methylhistamine
dihydrochloride. It includes troubleshooting guides and frequently asked questions to ensure
the successful application of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-Methylhistamine dihydrochloride and what is its primary use in research?

4-Methylhistamine dihydrochloride is a potent and selective agonist for the histamine H4
receptor.[1][2][3][4][5][6] It is over 100-fold more selective for the H4 receptor compared to
other histamine receptor subtypes.[1][2][3][5][6] In research, it is primarily used to investigate
the physiological and pathological roles of the H4 receptor, which is involved in inflammatory
responses, immune modulation, and chemotaxis of immune cells.[3][4]

Q2: What are the recommended solvents for dissolving 4-Methylhistamine dihydrochloride?

4-Methylhistamine dihydrochloride is soluble in several common laboratory solvents. Water,
Dimethyl Sulfoxide (DMSO), and Phosphate-Buffered Saline (PBS) are the most frequently
used. For detailed solubility data, please refer to the solubility table below.
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Q3: How should I store the solid compound and prepared solutions?

The solid form of 4-Methylhistamine dihydrochloride is stable for years when stored at
-20°C.[1] Stock solutions should be stored at -80°C for long-term storage (up to 6 months) or at
-20°C for shorter periods (up to 1 month).[2] It is recommended to aliquot stock solutions to
avoid repeated freeze-thaw cycles.

Q4: Is 4-Methylhistamine dihydrochloride stable in aqueous solutions?

While specific long-term stability data in various aqueous buffers is limited, a study on the
closely related histamine dihydrochloride showed that its solutions are stable for at least 6
months when stored at 4°C or -18°C.[7] However, at room temperature (20°C), a significant
reduction in activity was observed after one month for concentrations at or below 0.25 mg/mL.
[7] Therefore, it is recommended to prepare fresh working solutions from frozen stock solutions
for each experiment.

Q5: Can | use 4-Methylhistamine dihydrochloride in cell culture experiments?

Yes, 4-Methylhistamine dihydrochloride is commonly used in cell-based assays. When
preparing solutions for cell culture, it is crucial to use sterile solvents and techniques. If you
dissolve the compound in water, it is advisable to filter-sterilize the solution using a 0.22 um
filter before adding it to your cell culture medium.[2]

Data Presentation

Solubility Data

Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

Water 125 631 [1]

Water 50 - [5]

DMSO 20 - [1]

PBS (pH 7.2) 10 - [1]

Ethanol 1 - [1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15613589?utm_src=pdf-body
https://www.caymanchem.com/product/23761/4-methylhistamine-hydrochloride
https://www.medchemexpress.com/4-methylhistamine-dihydrochloride.html
https://www.benchchem.com/product/b15613589?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3189724/
https://pubmed.ncbi.nlm.nih.gov/3189724/
https://www.benchchem.com/product/b15613589?utm_src=pdf-body
https://www.benchchem.com/product/b15613589?utm_src=pdf-body
https://www.medchemexpress.com/4-methylhistamine-dihydrochloride.html
https://www.caymanchem.com/product/23761/4-methylhistamine-hydrochloride
https://www.rndsystems.com/products/4-methylhistamine-dihydrochloride_2342
https://www.caymanchem.com/product/23761/4-methylhistamine-hydrochloride
https://www.caymanchem.com/product/23761/4-methylhistamine-hydrochloride
https://www.caymanchem.com/product/23761/4-methylhistamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Note: The solubility in water may be enhanced with the use of ultrasound.[1]

Stability and Storage Recommendations
Storage

Form Duration Notes Reference
Temperature

Keep sealed and
Solid -20°C > 4 years away from [1]

moisture.

Sealed storage,
away from

Stock Solution -80°C 6 months moisture. Avoid [2]
freeze-thaw

cycles.

Sealed storage,
away from

Stock Solution -20°C 1 month moisture. Avoid [2]
freeze-thaw

cycles.

Experimental Protocols
General Protocol for Preparing a Stock Solution

¢ Weighing: Carefully weigh the desired amount of 4-Methylhistamine dihydrochloride
powder in a sterile microcentrifuge tube.

¢ Solvent Addition: Add the appropriate volume of sterile solvent (e.g., water or DMSO) to
achieve the desired stock concentration.

¢ Dissolving: Vortex the solution until the compound is completely dissolved. Gentle warming
or sonication can be used to aid dissolution, particularly for agueous solutions.[1]

« Sterilization (for agueous solutions): If the stock solution is prepared in an aqueous buffer for
cell culture use, sterilize it by passing it through a 0.22 pum syringe filter.[2]
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 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles and store at -80°C for long-term storage or -20°C for short-term

storage.[2]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Compound precipitation in

stock solution

- Exceeded solubility limit.-

Temperature fluctuations.

- Gently warm the solution and
vortex to redissolve.- If
precipitation persists, dilute the
solution to a lower
concentration.- Ensure proper
storage conditions are

maintained.

Inconsistent or no biological

effect

- Inactive compound due to
improper storage or
degradation.- Incorrect
concentration of the working

solution.- Pipetting errors.

- Prepare a fresh stock solution
from the solid compound.-
Verify the calculations for the
working solution dilution.- Use
calibrated pipettes and ensure

accurate pipetting technique.

Cell toxicity observed

- High concentration of DMSO
in the final working solution.-
Contamination of the stock

solution.

- Ensure the final
concentration of DMSO in the
cell culture medium is below
the toxic level for your cell type
(typically <0.5%).- Prepare a
fresh, sterile stock solution.

Variability between

experiments

- Repeated freeze-thaw cycles
of the stock solution.- Use of

old working solutions.

- Use fresh aliquots of the
stock solution for each
experiment.- Prepare fresh
working solutions from the
stock solution for each

experiment.

Visualizations
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Caption: H4 Receptor Signaling Pathway.
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Caption: General Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility and stability of 4-Methylhistamine
dihydrochloride in media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613589#solubility-and-stability-of-4-
methylhistamine-dihydrochloride-in-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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